3-amino-5-oxo-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-5-oxo-N-(4-phenoxyphenyl)-7,8-dihydro-6H-thieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C24H19N3O3S/c25-21-18-13-17-19(7-4-8-20(17)28)27-24(18)31-22(21)23(29)26-14-9-11-16(12-10-14)30-15-5-2-1-3-6-15/h1-3,5-6,9-13H,4,7-8,25H2,(H,26,29)
• InChI Key: BPQDKXDMUULBKD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C3C(=C(SC3=N2)C(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5)N)C(=O)C1
• Molecular Formula: C24H19N3O3S
• Molecular Weight: 429.5 g/mol

Description

3-amino-5-oxo-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C24H19N3O3S and its molecular weight is 429.49. The purity is usually 95%.
BenchChem offers high-quality 3-amino-5-oxo-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-5-oxo-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Applications in Cancer Research

Studies on heterocyclic amines (HAs) and polycyclic aromatic hydrocarbons (PAHs) provide insights into the potential carcinogenicity of certain compounds formed during the cooking of meat and fish. Research into the metabolism, disposition, and DNA adduct formation of these compounds in humans and rodents highlights their genotoxic and carcinogenic potential, which may shed light on the relevance of similar compounds in cancer research (Turteltaub et al., 1999), (Stillwell et al., 1999).

Immunomodulatory Effects

Linomide (quinoline-3-carboxamide), a synthetic immunomodulator, has shown promising effects in the treatment of secondary progressive multiple sclerosis and other autoimmune diseases in pilot studies. This highlights the potential of quinoline derivatives in modulating immune responses and their therapeutic applications (Karussis et al., 1996), (Abramsky et al., 1996).

Metabolism and Disposition in Therapeutic Contexts

The metabolism and disposition studies of certain compounds, including gamma-aminobutyric acid type A receptor partial agonists, reveal the complexity of biotransformation processes in humans. These studies provide a basis for understanding how structurally related compounds might be metabolized and their potential therapeutic implications (Shaffer et al., 2008).

Effects on Gut Microbiota

Research into dietary xenobiotics and their impact on the gut microbiota in socially vulnerable individuals underscores the significant role diet and environmental factors play in modulating gut health. This suggests that compounds with similar properties might also influence the gut microbiota, with implications for nutritional science and public health (Zapico et al., 2022).